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For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Anhydrolutein III, a dehydrated derivative of the dietary carotenoid lutein, has been identified

in various human tissues, including plasma, skin, and brain. Its presence suggests endogenous

formation from lutein, a xanthophyll known for its antioxidant properties and role in eye health.

This technical guide provides a comprehensive overview of the current state of knowledge

regarding Anhydrolutein III in the human body. It consolidates available quantitative data,

details relevant experimental protocols for its analysis, and illustrates the proposed metabolic

pathways and analytical workflows. While research on Anhydrolutein III is still emerging and

quantitative data remains limited, this guide serves as a foundational resource for researchers

and professionals in drug development interested in the metabolism and potential biological

significance of lutein and its derivatives.

Quantitative Data on Anhydrolutein III and Related
Carotenoids
Direct quantitative data for 2',3'-anhydrolutein in human plasma and most tissues are not widely

available in the scientific literature, suggesting it is likely a minor metabolite. However, data on

its presence and the concentrations of related carotenoids provide valuable context.

Table 1: Concentration of Anhydrolutein and Other Major Carotenoids in Human Tissues

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1366369?utm_src=pdf-interest
https://www.benchchem.com/product/b1366369?utm_src=pdf-body
https://www.benchchem.com/product/b1366369?utm_src=pdf-body
https://www.benchchem.com/product/b1366369?utm_src=pdf-body
https://www.benchchem.com/product/b1366369?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1366369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tissue Analyte
Concentration
Range

Notes

Brain Anhydrolutein

Identified as a major

carotenoid; specific

concentration not

reported.[1][2]

Total identified

carotenoids ranged

from 1.8-23.0 pmol/g.

[1][2]

Lutein ~10 - 150 pmol/g
Varies by brain region.

[3]

Zeaxanthin ~5 - 50 pmol/g
Varies by brain region.

[3]

Skin 2',3'-Anhydrolutein pmol/g range

Levels are several

orders of magnitude

lower than β-carotene.

Plasma/Serum 2',3'-Anhydrolutein

Identified, but

quantitative data not

consistently reported.

Postulated to be

formed from acid-

catalyzed dehydration

of lutein in the

stomach.[4]

3'-Dehydro-lutein
Baseline: ~0.04

µmol/L

Plasma kinetics

parallel those of lutein

after supplementation.

[5]

Lutein ~0.1 - 0.5 µmol/L
Varies with dietary

intake.

Zeaxanthin ~0.02 - 0.1 µmol/L
Varies with dietary

intake.

Experimental Protocols
The analysis of Anhydrolutein III and other carotenoids in biological matrices requires careful

extraction and sensitive analytical techniques to prevent degradation and ensure accurate

quantification.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://pubmed.ncbi.nlm.nih.gov/15129301/
https://www.researchgate.net/publication/8576934_Carotenoid_tocopherol_and_retinol_concentrations_in_elderly_human_brain
https://pubmed.ncbi.nlm.nih.gov/15129301/
https://www.researchgate.net/publication/8576934_Carotenoid_tocopherol_and_retinol_concentrations_in_elderly_human_brain
https://pmc.ncbi.nlm.nih.gov/articles/PMC6251643/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6251643/
https://pubmed.ncbi.nlm.nih.gov/8548012/
https://www.researchgate.net/publication/51414405_Possible_degradationbiotransformation_of_lutein_in_vitro_and_in_vivo_isolation_and_structural_elucidation_of_lutein_metabolites_by_HPLC_and_LC-MS_atmospheric_pressure_chemical_ionization
https://www.benchchem.com/product/b1366369?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1366369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extraction of Carotenoids from Human Plasma
This protocol describes a common liquid-liquid extraction method for isolating carotenoids from

plasma or serum.

Workflow for Plasma Carotenoid Extraction

Plasma/Serum Sample Add Ethanol
(Protein Precipitation)

Add Hexane
(Liquid-Liquid Extraction) Centrifuge Collect Supernatant Evaporate to Dryness

(under Nitrogen)
Reconstitute in
Mobile Phase HPLC Analysis

Tissue Sample
(e.g., Skin, Brain) Homogenize in Saline Add Ethanolic KOH

(Saponification)
Add Hexane/Ether

(Extraction) Wash with Water Dry with Sodium Sulfate Evaporate to Dryness Reconstitute in
Mobile Phase HPLC Analysis

Mobile Phase
(e.g., Methanol/MTBE) HPLC Pump Autosampler C30 Column PDA/UV-Vis or MS Detector Data Acquisition System

Lutein
(from Diet)

Dehydration
(Enzymatic or Acid-Catalyzed)

2',3'-Anhydrolutein III
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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